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Compound of Interest

(2-Bromo-4-
Compound Name:
chlorophenyl)methanol

Cat. No.: B583050

Characterization of (2-Bromo-4-
chlorophenyl)methanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of (2-Bromo-4-
chlorophenyl)methanol (CAS Number: 143888-84-0), a key chemical intermediate. This
document details its physicochemical properties, synthesis and purification protocols, and
safety information.

Physicochemical Properties

(2-Bromo-4-chlorophenyl)methanol is a solid at room temperature.[1][2] Key identifying
information and physical properties are summarized in the table below.
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Property Value Reference
CAS Number 143888-84-0 [11[2]
Molecular Formula C7HeBrCIO [1][3]
Molecular Weight 221.48 g/mol [4]

IUPAC Name (2-Bromo-4- [3]

chlorophenyl)methanol

2-Bromo-4-chlorobenzyl

Synonyms Alcohol [5]
Physical Form Solid [1]
Purity Typically >95% [11[4]
SMILES OCclccc(ClcclBr [3]

LSBLTOOILFNPNO-
InChl Key [2]
UHFFFAOYSA-N

Synthesis and Purification

A common and effective method for the synthesis of (2-Bromo-4-chlorophenyl)methanol is
the reduction of 2-Bromo-4-chlorobenzaldehyde.

Experimental Protocol: Synthesis

Reaction: Reduction of 2-Bromo-4-chlorobenzaldehyde

Reagents:

2-Bromo-4-chlorobenzaldehyde

Methanol (MeOH)

Sodium borohydride (NaBHa4)

Water (H20)
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o Ethyl acetate
Procedure:

 In a flask suitable for the reaction scale, dissolve 2-Bromo-4-chlorobenzaldehyde (1.0 eq) in
methanol under an inert atmosphere (e.g., argon).

e Cool the solution in an ice bath.

e Slowly add sodium borohydride (0.5 eq) portion-wise to the cooled and stirred solution.
o Continue stirring the reaction mixture in the ice bath for 1 hour.

» After 1 hour, add water to the reaction mixture.

e Remove the methanol from the mixture under reduced pressure.

o Extract the aqueous phase three times with ethyl acetate.

o Combine the organic layers.

e Dry the combined organic phase over a suitable drying agent (e.g., magnesium sulfate),
filter, and concentrate under vacuum to yield the crude product.[6]

Reactants

2-Bromo-4-chlorobenzaldehyde

Process

g

Reduction (2-Bromo-4-chlorophenyl)methanol

Sodium Borohydride
(NaBH4)

Solvent
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Caption: Synthesis of (2-Bromo-4-chlorophenyl)methanol.

Experimental Protocol: Purification

The crude (2-Bromo-4-chlorophenyl)methanol can be purified by silica gel column
chromatography.

Materials:

Crude (2-Bromo-4-chlorophenyl)methanol

Silica gel

Ethyl acetate

Dichloromethane

Procedure:

Prepare a silica gel column using a suitable slurry packing method.

 Dissolve the crude product in a minimal amount of dichloromethane.

e Load the dissolved sample onto the column.

» Elute the column with a gradient of ethyl acetate in dichloromethane (e.g., starting with a low
percentage of ethyl acetate and gradually increasing the polarity). A typical eluent ratio can
range from 20:80 to 1:1 ethyl acetate:dichloromethane.[7]

e Collect fractions and monitor by thin-layer chromatography (TLC).

o Combine the fractions containing the pure product and remove the solvent under reduced
pressure to obtain the purified solid.[7]
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Caption: Purification workflow for (2-Bromo-4-chlorophenyl)methanol.
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Spectroscopic Characterization

While specific, verified spectra for (2-Bromo-4-chlorophenyl)methanol are not readily
available in public databases, data for structurally similar compounds can provide an indication
of the expected spectral features. For instance, the *H and 3C NMR spectra of 2-bromo-4-
chlorophenol show characteristic aromatic signals.[1] Similarly, IR spectra of related
brominated and chlorinated aromatic compounds exhibit distinct peaks corresponding to C-H,
C=C, C-Br, and C-ClI bond vibrations.

Applications in Research and Development

(2-Bromo-4-chlorophenyl)methanol serves as a valuable intermediate in organic synthesis. It
is a precursor for the synthesis of 2-Bromo-4-chlorobenzaldehyde through oxidation.[7]
Halogenated aromatic compounds are prevalent in medicinal chemistry, and this compound's
structure makes it a candidate for the synthesis of novel bioactive molecules. For example,
Schiff base derivatives of related bromo- and chloro-substituted anilines have been synthesized
and evaluated for their antimicrobial and antioxidant activities.[4]

Safety and Handling

It is crucial to handle (2-Bromo-4-chlorophenyl)methanol in a well-ventilated area, using
appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat. Avoid inhalation of dust and contact with skin and eyes. Store in a tightly sealed container
in a dry, cool place. For detailed safety information, refer to the supplier's Safety Data Sheet
(SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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